Cas no 31551-28-7 (2-Pentenenitrile,2-methyl-, (2E)-)
31551-28-7 structure
Product Name:2-Pentenenitrile,2-methyl-, (2E)-
2-Pentenenitrile,2-methyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenenitrile,2-methyl-, (2E)-
- cis-3-Aethyl-2-methyl-acrylnitril
- (2E)-2-methylpent-2-enenitrile
- (E)-2-Methyl-2-pentenenitrile
- (E)-2-Methylpent-2-enenitrile
- 2-Pentenenitrile, 2-methyl, (E)-
- 2-Pentenenitrile, 2-methyl-, (E)-
- cis-2-Methyl-2-pentenenitrile
- HSDB 6163
- trans-alpha-Methyl-beta-ethylacrylonitrile
- TRANS-.ALPHA.-METHYL-.BETA.-ETHYLACRYLONITRILE
- (2E)-2-CYANOPENT-2-ENE
- NS00049992
- (E)-2-METHYL-2-PENTENENITRILE [HSDB]
- Q27290686
- 2-METHYL-2-PENTENENITRILE, (2E)-
- 2-Pentenenitrile, 2-methyl-, (2E)-
- 31551-28-7
- EINECS 250-694-6
- (2E)-2-methyl-2-pentenenitrile
- UNII-U4SHU6UFHX
- DTXSID90885505
- 2-METHYL-2-PENTENENITRILE, (E)-
- U4SHU6UFHX
-
- Inchi： 1S/C6H9N/c1-3-4-6(2)5-7/h4H,3H2,1-2H3/b6-4+
- InChI Key： MLPZAALXVQOBFB-GQCTYLIASA-N
- SMILES： N#C/C(/C)=C/CC
Computed Properties
- Exact Mass: 95.07357
- Monoisotopic Mass: 95.073499
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 0.831
- Boiling Point: 147.4°C at 760 mmHg
- Flash Point: 42.1°C
- Refractive Index: 1.431
- PSA: 23.79
- LogP: log Kow= 0.4
2-Pentenenitrile,2-methyl-, (2E)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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